N-cyclopropyl-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinecarboxamide

• IUPAC Name: N-cyclopropyl-2-phenyl-4-[3-(trifluoromethyl)phenyl]sulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C21H16F3N3OS/c22-21(23,24)14-7-4-8-16(11-14)29-20-17(19(28)26-15-9-10-15)12-25-18(27-20)13-5-2-1-3-6-13/h1-8,11-12,15H,9-10H2,(H,26,28)
• InChI Key: GMKFBAPEBYTVNN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CN=C(N=C2SC3=CC=CC(=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C21H16F3N3OS
• Molecular Weight: 415.4 g/mol

Description

“N-cyclopropyl-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinecarboxamide” is a chemical compound with the molecular formula C21H16F3N3OS. Its average mass is 415.431 Da and its monoisotopic mass is 415.096619 Da.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C21H16F3N3OS, an average mass of 415.431 Da, and a monoisotopic mass of 415.096619 Da. More detailed physical and chemical properties couldn’t be found.

Scientific Research Applications

Inhibitors of Gene Expression

Compounds structurally similar to N-cyclopropyl-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinecarboxamide have been explored as inhibitors of NF-kappaB and AP-1 gene expression. Such inhibitors can potentially improve oral bioavailability and exhibit significant activity in cell-based assays. The specific structural modifications on the pyrimidine portion have shown varied effects on the activity, highlighting the critical role of certain substituents for maintaining or enhancing biological activity (Palanki et al., 2000).

Anticancer and Antimicrobial Activities

Derivatives bearing the N-cyclopropyl motif and pyrimidine moiety have demonstrated significant in vitro anticancer activity against various cancer cell lines, including HeLa, HepG2, and MCF-7 cells. Additionally, these compounds have shown potent antimicrobial activity, with the nature of the substituent on the pyrimidine ring significantly affecting their efficacy. This research indicates the potential of such compounds in developing new therapeutic agents with dual anticancer and antimicrobial properties (Gokhale et al., 2017).

Material Science Applications

In material science, compounds with a similar sulfanyl and pyrimidine structure have been involved in the synthesis and characterization of new materials. For instance, the exploration of colorless and transparent polyimide films using various diamine monomers, some of which contain sulfanyl groups similar to the N-cyclopropyl-2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinecarboxamide. These studies provide insights into the thermal and mechanical properties, optical transparency, and solubility of the polyimide films, indicating the potential application of such compounds in developing advanced materials with specific desirable properties (Jeon et al., 2022).